Iron;ZINC

• CAS No.: 87933-46-8
• Molecular Formula: FeZn
• Molecular Weight: 121.2 g/mol
• IUPAC Name: iron;zinc
• InChI: InChI=1S/Fe.Zn
• InChI Key: KFZAUHNPPZCSCR-UHFFFAOYSA-N
• Canonical SMILES: [Fe].[Zn]

Description

Iron (Fe) and zinc (Zn) are essential transition metals with distinct biological and chemical roles. Iron is critical for oxygen transport (hemoglobin), electron transfer (cytochromes), and DNA synthesis . Zinc is a cofactor for over 300 enzymes, including those involved in immune function, DNA repair, and neurodevelopment . Deficiencies in both micronutrients are widespread globally, particularly in developing regions, leading to anemia (iron) and impaired growth or immune dysfunction (zinc) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of iron and zinc compounds can be achieved through various synthetic routes. One common method involves the reaction of iron and zinc salts with appropriate ligands to form coordination complexes. For example, the reaction of iron(III) chloride with zinc acetate in the presence of a suitable ligand can yield a mixed-metal complex.

Industrial Production Methods: Industrially, iron and zinc compounds are often produced through processes such as galvanization, where a layer of zinc is applied to iron or steel to prevent corrosion. This is typically done by dipping the iron or steel into molten zinc, forming a protective zinc-iron alloy layer on the surface .

Chemical Reactions Analysis

Types of Reactions: Iron and zinc compounds undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. For instance, zinc can undergo oxidation to form zinc oxide, while iron can be reduced to form iron(II) or iron(III) compounds.

Common Reagents and Conditions: Common reagents used in reactions involving iron and zinc compounds include acids, bases, and oxidizing agents. For example, zinc reacts with hydrochloric acid to produce zinc chloride and hydrogen gas, while iron reacts with sulfuric acid to form iron sulfate and hydrogen gas .

Major Products Formed: The major products formed from reactions involving iron and zinc compounds depend on the specific reaction conditions. For example, the reaction of zinc with oxygen forms zinc oxide, while the reaction of iron with chlorine forms iron(III) chloride .

Scientific Research Applications

Iron and zinc compounds have a wide range of scientific research applications. In chemistry, they are used as catalysts in various reactions. In biology, zinc is essential for the function of numerous enzymes, while iron is crucial for oxygen transport and storage in the body. In medicine, zinc-based compounds are used in wound healing and as dietary supplements, while iron compounds are used to treat anemia . In industry, zinc is used in galvanization to protect iron and steel from corrosion, and iron is used in the production of steel and other alloys .

Mechanism of Action

The mechanism of action of iron and zinc compounds involves their interaction with various molecular targets and pathways. Zinc ions, for example, can bind to and stabilize the structure of proteins, influencing their activity. Iron, on the other hand, can participate in redox reactions, transferring electrons and facilitating various biochemical processes . The specific mechanisms depend on the particular compound and its context of use.

Comparison with Similar Compounds

Bioavailability and Absorption

• Iron: Exists as heme (animal sources) and non-heme (plant sources). Absorption is influenced by phytates, polyphenols, and calcium, which inhibit uptake . Vitamin C enhances non-heme iron absorption.
• Zinc : Primarily absorbed in the small intestine. Phytates and high iron doses (>25 mg) can reduce zinc bioavailability due to shared transporters (e.g., DMT-1) .
• Comparative Data: Nutrient Absorption Inhibitors Enhancers Bioavailability Range Iron Phytates, calcium Vitamin C 5–20% (non-heme) Zinc Phytates, iron Protein 15–35%

Key Insight : Co-supplementation of iron and zinc may reduce zinc absorption efficacy by 25–50%, necessitating staggered dosing .

Health Impacts and Deficiency Syndromes

• Iron Deficiency : Linked to anemia, fatigue, and impaired cognitive function. Maternal deficiency increases risks of preterm birth and low birth weight .
• Zinc Deficiency : Associated with growth retardation, diarrhea, and recurrent infections (e.g., RAS aphthous stomatitis) .
• Synergistic Effects :
  • Meta-analyses show zinc + iron co-supplementation improves psychomotor development in children (PDI: +4.2 points at 12 months) but may blunt iron’s hematological benefits .
  • High dietary zinc/iron ratios correlate with reduced type 2 diabetes risk (OR: 0.52; 95% CI: 0.31–0.87) .

Antioxidant and Redox Properties

• Zinc : Acts as an antioxidant by protecting sulfhydryl groups and antagonizing iron/copper-mediated •OH radical formation .
• Iron : Participates in Fenton reactions, generating free radicals. Excess iron exacerbates oxidative stress, while zinc mitigates this via metallothionein induction .

Comparison with Structurally Similar Compounds

Zinc Iron Oxide (ZnFe₂O₄) Nanoparticles

• Properties :
  • Structure: Spinel ferrite with Zn²⁺ in tetrahedral sites and Fe³⁺ in octahedral sites.
  • Applications: Antimicrobial packaging, drug delivery, and UV protection due to high surface area (30 nm APS) and biocompatibility .
• Comparison with Fe₃O₄ and ZnO: Compound Antimicrobial Efficacy (Gram+) Solubility Redox Activity ZnFe₂O₄ High (vs. S. aureus) Insoluble Low Fe₃O₄ Moderate Insoluble High (Fenton) ZnO High (broad-spectrum) Low Moderate

Note: ZnFe₂O₄’s magnetic properties enable easy separation in biomedical applications, unlike ZnO or Fe₃O₄ .

Alloy Systems (Zn-Fe vs. Zn-Mg-Ca-Sr)

• Zn-Fe Alloys : Used in galvanization due to corrosion resistance. Weak mechanical strength limits structural use.
• Quaternary Zn Alloys (Zn-Mg-Ca-Sr) : Exhibit enhanced tensile strength (up to 250 MPa) and biodegradability, making them suitable for orthopedic implants .